1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine

• IUPAC Name: 1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine
• InChI: InChI=1S/C16H20N4S/c1-11-10-21-15(18-11)8-9-17-12(2)16-19-13-6-4-5-7-14(13)20(16)3/h4-7,10,12,17H,8-9H2,1-3H3
• InChI Key: VZOZCMRPOFFDLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CCNC(C)C2=NC3=CC=CC=C3N2C
• Molecular Formula: C16H20N4S
• Molecular Weight: 300.4 g/mol

Description

1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine, also known as MTMEA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine has been investigated for its potential use as a fluorescent probe for detecting copper ions in biological systems. It has also been studied as a ligand for metal ions in catalysis and as a building block for the synthesis of new compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine is not fully understood, but it is believed to involve the formation of a complex with copper ions, leading to changes in fluorescence intensity. This compound may also interact with other metal ions and biomolecules, potentially affecting cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo, making it a potentially useful tool for studying biological systems. However, its effects on cellular processes and physiological systems are not well characterized.

Advantages and Limitations for Lab Experiments

1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine has several advantages for use in lab experiments, including its fluorescent properties, low toxicity, and potential for use in catalysis and drug synthesis. However, its limited solubility in aqueous solutions and potential interactions with other biomolecules may limit its usefulness in certain applications.

Future Directions

Future research on 1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine could focus on further elucidating its mechanism of action and potential applications in catalysis and drug synthesis. Additionally, investigations into its interactions with other metal ions and biomolecules could provide insights into its potential use as a fluorescent probe for biological systems. Finally, modifications to the structure of this compound could lead to the development of new compounds with improved properties for specific applications.

Synthesis Methods

1-(1-methylbenzimidazol-2-yl)-N-[2-(4-methyl-1,3-thiazol-2-yl)ethyl]ethanamine can be synthesized through a multi-step process, starting with the reaction of 2-aminobenzimidazole with methyl iodide to form 1-methyl-2-(methylamino)benzimidazole. This compound is then reacted with 2-(4-methyl-1,3-thiazol-2-yl)ethylamine to yield this compound. The purity of the final product can be improved through recrystallization.